
An In-depth Technical Guide to Atraton-
desisopropyl: Identification, Properties, and

Analysis

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Atraton-desisopropyl

CAS No.: 30360-56-6

Cat. No.: B1265939

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Atraton-desisopropyl, a key metabolite of the methoxy-triazine herbicide Atraton, is a

compound of significant interest in environmental monitoring, toxicology, and metabolic studies.

As a dealkylated derivative, its presence in environmental and biological samples provides

crucial insights into the degradation pathways and environmental fate of its parent compound.

This guide offers a comprehensive technical overview of Atraton-desisopropyl, covering its

precise chemical identity, physicochemical properties, synthesis, analytical methodologies, and

its role within the broader context of triazine herbicide metabolism.

Part 1: Core Chemical Identity
Correctly identifying a chemical entity is the foundation of all subsequent research. Atraton-
desisopropyl is frequently confused with its chloro-analogue, Atrazine-desisopropyl. This

section provides the definitive nomenclature and identifiers for the subject of this guide.
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Chemical Name: N-Ethyl-6-methoxy-1,3,5-triazine-2,4-diamine

IUPAC Nomenclature:N2-ethyl-6-methoxy-1,3,5-triazine-2,4-diamine

CAS Number: 30360-56-6

Synonyms: Deisopropyl atraton, G-31709

It is critical to distinguish Atraton-desisopropyl from the closely related Atrazine-desisopropyl

(CAS Number: 1007-28-9), the latter of which possesses a chlorine atom instead of a methoxy

group at the C6 position of the triazine ring. This structural difference significantly influences

the physicochemical properties and biological activity of the two compounds.

Part 2: Physicochemical Properties
Precise physicochemical data for Atraton-desisopropyl is not extensively reported in peer-

reviewed literature. The following table summarizes available data and computationally

predicted values to guide researchers.

Property Value Source

Molecular Formula C7H13N5O -

Molecular Weight 183.21 g/mol

Predicted XLogP3 0.4

Predicted Hydrogen Bond

Donor Count
2

Predicted Hydrogen Bond

Acceptor Count
6

Predicted Rotatable Bond

Count
2

Predicted pKa (most basic) 4.8 ChemAxon

The predicted XLogP3 value suggests a relatively low potential for bioaccumulation. The

presence of multiple nitrogen atoms and an oxygen atom provides sites for hydrogen bonding,
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influencing its solubility and interaction with biological macromolecules.

Part 3: Synthesis and Metabolic Formation
Atraton-desisopropyl is primarily formed through the metabolism or environmental

degradation of the parent herbicide, Atraton. This process involves the enzymatic removal of

the isopropyl group from the N4-position of the triazine ring.

Metabolic Pathway
The dealkylation of triazine herbicides is a well-documented metabolic process in various

organisms, including mammals and microorganisms.[1] This transformation is a key step in the

detoxification and eventual elimination of these compounds.

Fig. 1: Metabolic Formation of Atraton-desisopropyl

Atraton
(N-ethyl-N'-(1-methylethyl)-6-methoxy-

1,3,5-triazine-2,4-diamine)

Atraton-desisopropyl
(N-Ethyl-6-methoxy-1,3,5-triazine-2,4-diamine)

Deisopropylation
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Caption: Metabolic pathway showing the formation of Atraton-desisopropyl from Atraton.

Chemical Synthesis Workflow
While not commonly synthesized as a primary product, a plausible laboratory synthesis of

Atraton-desisopropyl can be conceptualized based on the established chemistry of s-

triazines, which often starts from cyanuric chloride.[2][3]
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Fig. 2: Plausible Synthesis Workflow for Atraton-desisopropyl

Step 1: Amination

Step 2: Methoxylation

Step 3: Final Amination

Cyanuric Chloride

2-Chloro-4-(ethylamino)-
6-methoxy-1,3,5-triazine

Ethylamine

2-Amino-4-(ethylamino)-
6-methoxy-1,3,5-triazine

Sodium Methoxide

Atraton-desisopropyl

Ammonia

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of Atraton-desisopropyl.

Protocol Outline:

Step 1: First Nucleophilic Substitution. Cyanuric chloride is reacted with one equivalent of

ethylamine at a low temperature (typically 0-5 °C) to yield 2-chloro-4-(ethylamino)-6-

substituted-1,3,5-triazine.

Step 2: Second Nucleophilic Substitution. The resulting intermediate is then treated with one

equivalent of sodium methoxide at a slightly elevated temperature to replace the second

chlorine atom with a methoxy group.

Step 3: Third Nucleophilic Substitution. The final chlorine atom is substituted by reacting the

intermediate from step 2 with ammonia at a higher temperature to yield the final product,

Atraton-desisopropyl.
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Note: This is a generalized protocol. Reaction conditions, such as solvent, temperature, and

reaction time, would need to be optimized for each step.

Part 4: Analytical Methodologies
The detection and quantification of Atraton-desisopropyl are crucial for environmental and

food safety monitoring. The availability of analytical standards, including isotopically labeled

versions, facilitates accurate analysis.[4][5][6]

Chromatographic Techniques
High-Performance Liquid Chromatography (HPLC): HPLC coupled with a suitable detector is

a common method for the analysis of triazine herbicides and their metabolites. Reversed-

phase chromatography with a C18 column is typically employed.

Gas Chromatography (GC): GC can also be used, often requiring derivatization of the

analytes to improve their volatility and thermal stability.

Detection Methods
Mass Spectrometry (MS): Coupling HPLC or GC with mass spectrometry (LC-MS or GC-MS)

provides high sensitivity and selectivity for the identification and quantification of Atraton-
desisopropyl, even in complex matrices. The use of deuterated internal standards, such as

Atrazine-desisopropyl-D5, can improve the accuracy of quantification.[5]

UV Detection: For HPLC, UV detection at a wavelength of approximately 220 nm can be

used for quantification, although it is less selective than MS.

Expected Spectral Characteristics
Mass Spectrometry: In electron ionization mass spectrometry (EI-MS), the molecular ion

peak (M+) would be expected at m/z 183. Key fragmentation patterns would likely involve the

loss of the ethyl group (-29 Da), the methoxy group (-31 Da), and fragmentation of the

triazine ring.

NMR Spectroscopy:
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1H NMR: Expected signals would include a triplet and a quartet for the ethyl group, a

singlet for the methoxy group, and broad signals for the amine protons.

13C NMR: Signals corresponding to the carbons of the ethyl group, the methoxy group,

and the three distinct carbons of the triazine ring would be expected.

Infrared (IR) Spectroscopy: Characteristic absorption bands would be expected for N-H

stretching (around 3300-3500 cm-1), C-H stretching (around 2850-2960 cm-1), C=N

stretching of the triazine ring (around 1500-1600 cm-1), and C-O stretching of the methoxy

group (around 1050-1250 cm-1).

Part 5: Biological and Toxicological Profile
The toxicological profile of Atraton-desisopropyl is not as extensively studied as that of its

parent compound, Atraton, or the more widely used herbicide, Atrazine. However, it is generally

understood that the chloro-s-triazine metabolites of Atrazine share a similar toxicity profile and

mode of action to the parent compound.[1]

Studies on Atrazine and its metabolites have indicated that these compounds can act as

neuroendocrine disruptors.[1] The primary effects observed in animal studies include disruption

of the estrous cycle.[1] While some metabolites may be less toxic than the parent compound,

others can exhibit comparable or even greater toxicity.[7][8] Given the structural similarity, it is

plausible that Atraton-desisopropyl shares a similar mode of action, although its specific

potency may differ. Further research is needed to fully characterize the toxicological profile of

Atraton-desisopropyl.

Conclusion
Atraton-desisopropyl (CAS 30360-56-6) is an important metabolite in the study of methoxy-

triazine herbicides. While detailed experimental data for this specific compound is limited, its

chemical identity is well-defined, and its properties and behavior can be inferred from the

extensive research on related triazine compounds. This guide provides a foundational

understanding for researchers and scientists working in fields where the detection and

characterization of triazine herbicide metabolites are critical. The availability of analytical

standards will undoubtedly facilitate further research into the environmental fate, metabolism,

and toxicology of this compound.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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